Cas no 1401668-29-8 ((S)-2-Amino-1-{(S)-2-[(benzyl-isopropyl-amino)-methyl]-pyrrolidin-1-yl}-propan-1-one)

• Product Name: (S)-2-Amino-1-{(S)-2-[(benzyl-isopropyl-amino)-methyl]-pyrrolidin-1-yl}-propan-1-one
• CAS No: 1401668-29-8
• MF: C₁₈H₂₉N₃O
• MW: 303.442364454269
• CID: 2158723
• Update Time: 2025-05-30

(S)-2-Amino-1-{(S)-2-[(benzyl-isopropyl-amino)-methyl]-pyrrolidin-1-yl}-propan-1-one Chemical and Physical Properties

Names and Identifiers

• (S)-2-amino-1-{(s)-2-[(benzyl-isopropyl-amino)-methyl]-pyrrolidin-1-yl}-propan-1-one
• (S)-2-Amino-1-((S)-2-((benzyl(isopropyl)amino)methyl)pyrrolidin-1-yl)propan-1-one
• AM97901
• (S)-2-Amino-1-{(S)-2-[(benzylisopropylamino)methyl]pyrrolidin-1-yl}propan-1-one
• (S)-2-Amino-1-{(S)-2-[(benzyl-isopropyl-amino)-methyl]-pyrrolidin-1-yl}-propan-1-one

• Inchi： 1S/C18H29N3O/c1-14(2)20(12-16-8-5-4-6-9-16)13-17-10-7-11-21(17)18(22)15(3)19/h4-6,8-9,14-15,17H,7,10-13,19H2,1-3H3/t15-,17-/m0/s1
• InChI Key： KDZYPFLVLBSRMC-RDJZCZTQSA-N
• SMILES： O=C([C@H](C)N)N1CCC[C@H]1CN(CC1C=CC=CC=1)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 352
• Topological Polar Surface Area: 49.6

Additional information on (S)-2-Amino-1-{(S)-2-[(benzyl-isopropyl-amino)-methyl]-pyrrolidin-1-yl}-propan-1-one

Chemical Profile of (S)-2-Amino-1-{(S)-2-[(benzyl-isopropyl-amino)-methyl]-pyrrolidin-1-yl}-propan-1-one (CAS No. 1401668-29-8)

(S)-2-Amino-1-{(S)-2-[(benzyl-isopropyl-amino)-methyl]-pyrrolidin-1-yl}-propan-1-one is a complex organic compound with significant applications in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 1401668-29-8, has garnered attention due to its structural complexity and potential biological activities. The molecule features a chiral center, making it a derivative of pyrrolidine, which is a crucial scaffold in drug design. The presence of multiple functional groups, including amino and benzyl-isopropyl-amino moieties, enhances its versatility in chemical modifications and biological interactions.

The synthesis of this compound involves intricate steps that require precise control over reaction conditions to ensure high enantiomeric purity. The stereochemistry of the molecule is critical, as it can significantly influence its pharmacological properties. Recent advancements in asymmetric synthesis have enabled more efficient and scalable production methods for such chiral compounds. These techniques often employ transition metal catalysts or biocatalysts to achieve high yields with minimal racemization.

In the realm of pharmaceutical research, (S)-2-Amino-1-{(S)-2-[(benzyl-isopropyl-amino)-methyl]-pyrrolidin-1-yl}-propan-1-one has been explored for its potential as an intermediate in the development of novel therapeutic agents. Its structural motif is reminiscent of several bioactive molecules that have shown promise in preclinical studies. For instance, pyrrolidine derivatives have been implicated in the modulation of enzyme activity and receptor binding, making them valuable candidates for drug discovery.

One of the most compelling aspects of this compound is its role as a building block for more complex pharmacophores. By incorporating it into larger molecular frameworks, researchers can fine-tune biological activity and optimize pharmacokinetic profiles. The benzyl-isopropyl-amino group, in particular, offers opportunities for further functionalization, allowing chemists to tailor properties such as solubility and metabolic stability.

Recent studies have highlighted the importance of chiral auxiliaries and catalysts in the synthesis of enantiomerically pure compounds like (S)-2-Amino-1-{(S)-2-[(benzyl-isopropyl-amino)-methyl]-pyrrolidin-1-yl}-propan-1-one. These methods not only improve efficiency but also reduce environmental impact by minimizing waste and energy consumption. Green chemistry principles are increasingly being integrated into synthetic protocols, ensuring that the production of such compounds aligns with sustainable practices.

The biological evaluation of this compound has revealed intriguing interactions with various target systems. While specific applications are still under investigation, preliminary data suggest that it may exhibit properties relevant to neurological disorders, inflammation, and metabolic diseases. The ability to modulate these pathways makes it an attractive candidate for further development by medicinal chemists.

The use of computational modeling has also played a pivotal role in understanding the behavior of (S)-2-Amino-1-{(S)-2-[(benzyl-isopropyl-amino)-methyl]-pyrrolidin-1-yl}-propan-1-one at both molecular and cellular levels. Advanced techniques such as molecular dynamics simulations and quantum mechanical calculations help predict binding affinities and mechanism-based interactions. These insights are invaluable for designing experiments and optimizing lead compounds towards clinical candidates.

As research continues to evolve, the demand for high-quality intermediates like (S)-2-Amino-1-{(S)-2-[(benzyl-isopropyl-amino)-methyl]-pyrrolidin-1-yl}-propan-1-one is expected to grow. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be essential in unlocking its full potential. The integration of interdisciplinary approaches will drive innovation and lead to the discovery of novel therapeutics that address unmet medical needs.

The future directions for this compound include exploring its role in combination therapies and personalized medicine strategies. By understanding how it interacts with other molecules, researchers can develop synergistic approaches that enhance therapeutic outcomes. Additionally, advances in analytical techniques will enable more comprehensive characterization of its properties, further solidifying its position as a key player in pharmaceutical development.

In summary, (S)-2-Amino-1-{(S)-2-[(benzyl-isopropyl-amino)-methyl]-pyrrolidin-1-yl}-propan-1-one (CAS No. 1401668-29) represents a fascinating example of how structural complexity can translate into biological function. Its synthesis, applications, and potential future uses underscore the importance of continued research in this area. As our understanding deepens, so too will our ability to harness its potential for improving human health.